Cas no 115478-59-6 (Benzoic acid,4-propoxy-, methyl ester)

Benzoic acid,4-propoxy-, methyl ester structure
115478-59-6 structure
Product Name:Benzoic acid,4-propoxy-, methyl ester
CAS No:115478-59-6
MF:C11H14O3
MW:194.227063655853
CID:130787
Update Time:2025-04-19

Benzoic acid,4-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-propoxy-, methyl ester
    • METHYL 4-N-PROPYLOXYBENZOATE
    • methyl 4-propoxybenzoate
    • 4-Propoxy-benzoesaeure-methylester
    • 4-propoxy-benzoic acid methyl ester
    • 4-Propyloxy-benzoesaeuremethylester
    • Methylp-Propoxybenzoate
    • RARECHEM AL BF 0238
    • Inchi: 1S/C11H14O3/c1-3-8-14-10-6-4-9(5-7-10)11(12)13-2/h4-7H,3,8H2,1-2H3
    • InChI Key: OXOTVVQIIASDNF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OC)=CC=1)CCC

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.053
  • Boiling Point: 283.4°C at 760 mmHg
  • Flash Point: 114°C
  • Refractive Index: 1.497
  • PSA: 35.53000
  • LogP: 2.26200

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